Cas no 2680732-55-0 (tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate
• CAS No: 2680732-55-0
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• CID: 5648494
• PubChem ID: 165907520
• Update Time: 2025-06-08

tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276995
• tert-butyl N-[(2-fluoro-5-methylpyridin-3-yl)methyl]carbamate
• 2680732-55-0
• tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate

• Inchi： 1S/C12H17FN2O2/c1-8-5-9(10(13)14-6-8)7-15-11(16)17-12(2,3)4/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： OJNAIOWCUNUUDD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=CN=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 240.12740595g/mol
• Monoisotopic Mass: 240.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate

tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate (CAS No. 2680732-55-0): A Comprehensive Overview

The compound tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate (CAS No. 2680732-55-0) is a specialized pyridine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluoro and methyl substitution on the pyridine ring, along with a tert-butyl carbamate group, makes it a valuable intermediate for drug discovery. Researchers and chemists are increasingly interested in this compound due to its potential role in developing targeted therapies and small molecule inhibitors.

In recent years, the demand for fluorinated pyridine compounds like tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate has surged, driven by their utility in medicinal chemistry. Fluorine atoms are known to enhance the bioavailability and metabolic stability of drug candidates, making this compound a hotspot for drug design. Its CAS No. 2680732-55-0 is frequently searched in chemical databases, reflecting its growing importance in R&D pipelines.

The synthesis of tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. These methods are critical for achieving high purity and yield, which are essential for pharmaceutical-grade intermediates. The compound’s structural versatility also allows for further functionalization, enabling the creation of diverse bioactive molecules.

From an SEO perspective, keywords such as "fluorinated pyridine synthesis", "tert-butyl carbamate applications", and "CAS 2680732-55-0 supplier" are highly relevant. These terms align with user queries on chemical sourcing and research applications. Additionally, the compound’s role in cancer research and neurological disorders has sparked interest, as evidenced by searches for "pyridine derivatives in drug discovery" and "fluoro-methyl pyridine uses".

Quality control is paramount when working with tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its chemical identity and purity. These measures ensure compliance with regulatory standards, particularly in GMP manufacturing environments. The compound’s stability under various conditions is also a key consideration for long-term storage and transportation.

In conclusion, tert-butyl N-(2-fluoro-5-methylpyridin-3-yl)methylcarbamate (CAS No. 2680732-55-0) is a pivotal building block in modern chemical research. Its fluorinated pyridine core and carbamate functionality offer broad utility in drug development, aligning with trends in precision medicine and biomolecular engineering. As the scientific community continues to explore its potential, this compound remains a high-value asset for innovative therapeutics.